Cas no 2229430-77-5 ((6-methoxynaphthalen-2-yl)methyl sulfamate)

• Product Name: (6-methoxynaphthalen-2-yl)methyl sulfamate
• CAS No: 2229430-77-5
• MF: C₁₂H₁₃NO₄S
• MW: 267.30092215538
• CID: 6184825
• PubChem ID: 165846271
• Update Time: 2025-05-21

(6-methoxynaphthalen-2-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (6-methoxynaphthalen-2-yl)methyl sulfamate
• 2229430-77-5
• EN300-1986894

• Inchi： 1S/C12H13NO4S/c1-16-12-5-4-10-6-9(2-3-11(10)7-12)8-17-18(13,14)15/h2-7H,8H2,1H3,(H2,13,14,15)
• InChI Key： LEABPOLSJOXCQF-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC2C=C(C=CC=2C=1)OC

Computed Properties

• Exact Mass: 267.05652907g/mol
• Monoisotopic Mass: 267.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87Ų

Additional information on (6-methoxynaphthalen-2-yl)methyl sulfamate

(6-Methoxynaphthalen-2-yl)methyl Sulfamate: A Comprehensive Overview

(6-Methoxynaphthalen-2-yl)methyl sulfamate is a compound with the CAS number 2229430-77-5, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is characterized by its naphthalene ring system, which is substituted with a methoxy group at the 6-position and a methyl sulfamate group at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in drug design and chemical synthesis.

The naphthalene framework of (6-methoxynaphthalen-2-yl)methyl sulfamate is a key feature that contributes to its stability and reactivity. Naphthalene, being a polycyclic aromatic hydrocarbon, exhibits aromaticity, which enhances the compound's resistance to oxidation and other chemical transformations. The methoxy group (-OCH3) at the 6-position introduces electron-donating effects through resonance, which can influence the electronic environment of the entire molecule. This substitution pattern is particularly advantageous in medicinal chemistry, where fine-tuning electronic properties is crucial for optimizing drug candidates.

The methyl sulfamate group (-SO2NMe2) attached at the 2-position of the naphthalene ring adds another layer of complexity to this compound's structure. Sulfamates are known for their ability to act as leaving groups in certain reactions, making them useful in various synthetic pathways. In addition, sulfamates can modulate the acidity or basicity of adjacent functional groups, further enhancing the versatility of this compound in chemical transformations.

Recent studies have highlighted the potential of (6-methoxynaphthalen-2-yl)methyl sulfamate as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in constructing heterocyclic frameworks, which are integral to many pharmaceutical agents. The sulfamate group has been utilized as an effective leaving group in nucleophilic substitutions, enabling the construction of complex molecular architectures with high precision.

In terms of pharmacological applications, (6-methoxynaphthalen-2-yl)methyl sulfamate has shown promise as a building block for developing kinase inhibitors and other enzyme-targeted therapies. Its ability to form stable interactions with biological targets makes it a valuable component in drug discovery programs. Moreover, the methoxy substitution at the 6-position has been found to improve solubility and bioavailability, addressing common challenges in drug delivery.

The synthesis of (6-methoxynaphthalen-2-yl)methyl sulfamate typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. One common approach involves the nucleophilic substitution of a suitable naphthalene derivative with an appropriate sulfonamide reagent under controlled conditions. This method ensures high yields and excellent regioselectivity, which are critical for producing pure compounds suitable for further studies.

From an environmental perspective, understanding the fate and behavior of (6-methoxynaphthalen-2-yl)methyl sulfamate in various ecosystems is essential for assessing its potential impact on human health and the environment. Recent research has focused on evaluating its biodegradability and toxicity profiles under different conditions. These studies aim to provide insights into sustainable practices for handling and disposing of this compound during industrial processes.

In conclusion, (6-methoxynaphthalen-2-yl)methyl sulfamate stands out as a versatile and intriguing compound with wide-ranging applications in organic synthesis and pharmacology. Its unique structural features, combined with recent advances in synthetic methodologies and pharmacological evaluations, position it as a valuable asset in both academic research and industrial development.